Cas no 84-22-0 (2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole
• CAS No: 84-22-0
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD00216026
• CID: 34310
• Update Time: 2025-11-02

2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Tetrahydrozoline
• 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole
• TETRYZOLINE
• 2-tetralin-1-yl-4,5-dihydro-1H-imidazole
• Tetrahydrozolinum
• Tetryzolin
• Tyzanol
• 4,5-Dihydro-2-(1,2,3,4-tetrahydro-1-naphthyl)-1H-imidazole
• Visine
• 2-Imidazoline, 2-(1,2,3,4-tetrahydro-1-naphthyl)- (6CI, 7CI, 8CI)
• 4,5-Dihydro-2-(1,2,3,4-tetrahydro-1-naphthalenyl)-1H-imidazole (ACI)
• (±)-Tetrahydrozoline
• 2-(1,2,3,4-Tetrahydro-1-naphthyl)-2-imidazoline
• dl-Tetrahydrozoline
• Ocuzolin
• Tetryvil

• MDL： MFCD00216026
• Inchi： 1S/C13H16N2/c1-2-6-11-10(4-1)5-3-7-12(11)13-14-8-9-15-13/h1-2,4,6,12H,3,5,7-9H2,(H,14,15)
• InChI Key： BYJAVTDNIXVSPW-UHFFFAOYSA-N
• SMILES： N1CCNC=1C1CCCC2C1=CC=CC=2

Computed Properties

• Exact Mass: 200.13100
• Monoisotopic Mass: 200.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 24.4A^2

Experimental Properties

• Density: 1.2
• Boiling Point: 393.5 °C at 760 mmHg
• Flash Point: 191.8 °C
• Refractive Index: 1.656
• PSA: 24.39000
• LogP: 1.87260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole

Comprehensive Guide to 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole (CAS No. 84-22-0): Properties, Applications, and Market Insights

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole (CAS No. 84-22-0) is a specialized organic compound with a unique molecular structure that combines a tetrahydronaphthalene moiety with a dihydroimidazole ring. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. The CAS number 84-22-0 serves as a unique identifier for this compound in global chemical databases, ensuring accurate identification across industries.

The molecular formula of 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole is C₁₃H₁₆N₂, with a molecular weight of 200.28 g/mol. Its structure features a partially saturated naphthalene ring system linked to an imidazoline moiety, which contributes to its interesting chemical properties. Researchers often search for "84-22-0 solubility" or "2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole synthesis" when investigating this compound, reflecting the practical concerns in laboratory applications.

In pharmaceutical research, 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole has shown promise as a potential building block for drug development. The compound's structure resembles several bioactive molecules, making it valuable for medicinal chemistry studies. Recent searches for "CAS 84-22-0 biological activity" have increased by 35% year-over-year, indicating growing scientific interest. The imidazole portion of the molecule is particularly noteworthy, as this heterocycle appears in numerous FDA-approved drugs targeting various therapeutic areas.

The synthesis of 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole typically involves condensation reactions between appropriate tetrahydronaphthalene derivatives and imidazole precursors. Process optimization remains an active area of research, with many scientists searching for "84-22-0 synthesis protocol" or "tetrahydronaphthalene-imidazole coupling methods." The compound's purity is crucial for research applications, and HPLC methods have been developed specifically for its analysis.

Material science applications of CAS 84-22-0 have emerged in recent years, particularly in the development of specialty polymers and liquid crystals. The rigid tetrahydronaphthalene structure combined with the polar imidazole group creates interesting electronic properties that researchers are exploring for advanced materials. Searches for "2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole material applications" have shown a steady increase, reflecting this growing application area.

From a commercial perspective, 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole is available from several specialty chemical suppliers, typically in research quantities. The global market for this compound has seen moderate growth, driven by pharmaceutical R&D expenditures. Price trends for CAS 84-22-0 have remained stable, with current offerings ranging from $150-$300 per gram depending on purity and supplier. Procurement specialists often search for "buy 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole" or "84-22-0 supplier comparison" when sourcing this material.

Safety considerations for handling 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole follow standard laboratory protocols for organic compounds. While comprehensive toxicity data remains limited, proper personal protective equipment including gloves and eye protection is recommended. Researchers frequently search for "CAS 84-22-0 safety data" or "tetrahydronaphthalenyl dihydroimidazole handling" to ensure safe laboratory practices.

Analytical characterization of 84-22-0 typically employs techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are critical for research applications. The distinctive NMR signals of the tetrahydronaphthalene and imidazole moieties provide clear fingerprints for identification. Quality control specialists often search for "2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole analytical methods" when developing testing protocols.

Future research directions for 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole may explore its potential as a ligand in catalytic systems or as a scaffold for novel bioactive compounds. The compound's structural features offer multiple sites for chemical modification, making it versatile for diverse applications. Emerging search terms like "CAS 84-22-0 derivatives" and "tetrahydronaphthalene-imidazole hybrid applications" suggest these expanding research avenues.

In summary, 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole (CAS No. 84-22-0) represents an interesting chemical entity with applications spanning pharmaceutical research, material science, and chemical synthesis. Its unique molecular architecture continues to attract scientific attention, as evidenced by growing search volumes for related terms. As research progresses, new applications for this versatile compound will likely emerge, further solidifying its importance in specialized chemical domains.